Acid Red 226

Specification

• CAS No.: 12269-99-7
• Molecular Formula: C32H22N10O8.Cr.Na
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

Acid Red 226 is characterized by the following chemical parameters:

Parameter	Value
Chemical Formula	C16H13N5O4
Molecular Weight	339.31 g/mol
CAS Registry Number	12269-99-7
Chemical Structure	Single azo, 1:2 Cobalt complexes
Classification	Azo dye

The molecular structure features a single azo linkage (-N=N-) with 1:2 cobalt complexation, which contributes to its distinctive properties and applications. It should be noted that some sources list an alternative formula of C32H22N10O8.Cr.Na, which likely represents a different salt form or commercial preparation of the same base compound.

Manufacturing Methods

The industrial synthesis of Acid Red 226 involves a multi-step process:

• Diazonium salt formation: 2-Amino-4-nitrophenol and 2-Amino-5-nitrophenol undergo diazotization respectively.

• Coupling reaction: The resulting diazonium salts are coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (commonly known as 1-phenyl-3-methyl-5-pyrazolone).

• Complex formation: The azo compounds formed in the previous step undergo complexation with chromium, typically introduced as chromium alum.

• Processing and formulation: The resulting complex is filtered, dried, and pulverized to obtain the dry powder form of the original dye.

• Solubilization: For commercial applications, the dry powder is dissolved in a mixed solvent of ethyl alcohol, filtered through sedimentation, and packaged as a solution dye.

This manufacturing process enables the production of a stable dye with consistent properties for industrial applications.

Physical Properties

Acid Red 226 exhibits the following physical characteristics:

• Appearance: Red powder in its original dye form

• Solubility: Slightly soluble in water, but readily soluble in ethylene glycol ether, DMF (dimethylformamide), ethanol, and other organic solvents

• Solution characteristics: Forms a deep red solution when dissolved in appropriate solvents

• Commercial form: Available both as dry powder and as a solution, with the latter typically being a flammable, volatile liquid with an ethanol odor when formulated for leather spray applications

These physical properties influence its handling requirements and application methods in industrial settings.

Applications in Industry

Acid Red 226 finds its primary applications in the leather industry, where it serves multiple specialized purposes:

• Leather finishing: Primarily used for natural leather finishing processes on pigskin, cowhide, and goat leather

• Spray application: Particularly effective in spray applications for leather finishing, providing even coverage and color distribution

• Curtain coating: Used in curtain coating processes for leather products

• Aniline leather coloration: Especially suitable for spraying and shading applications on aniline leather, where maintaining the natural appearance while adding color is critical

The versatility of Acid Red 226 in these applications stems from its balanced properties of solubility, color intensity, and fastness characteristics.

Performance Characteristics

The performance of Acid Red 226 in leather applications is characterized by its fastness properties, which determine its resistance to various conditions during use. The table below summarizes these fastness properties according to ISO standards:

Standard	Light Fastness	Soaping	Persperation Fastness	Oxygen bleaching	Fastness to seawater
ISO	6	5 (Fading), 4-5 (Stain)	5 (Fading), 5 (Stain)	2-3	5 (Fading), 5 (Stain)

These values indicate:

• Excellent light fastness (rating of 6), demonstrating strong resistance to color fading from light exposure

• Very good soaping resistance (5 for fading, 4-5 for staining), indicating stability during washing processes

• Excellent perspiration fastness (5 for both fading and staining), showing strong resistance to human perspiration

• Moderate resistance to oxygen bleaching (2-3)

• Excellent resistance to seawater (5 for both fading and staining)

These performance characteristics make Acid Red 226 particularly valuable for leather products that require durability and color stability under various environmental conditions.

Environmental Considerations

While specific environmental data for Acid Red 226 is limited in the available sources, some general considerations apply based on its classification as an azo dye:

Azo dyes as a class can present environmental challenges due to their:

• Resistance to biodegradation

• Potential persistence in aquatic environments

• Color contribution to water bodies, which can affect light penetration and photosynthetic activity

Proper handling, disposal, and wastewater treatment practices should be employed when working with Acid Red 226 to minimize potential environmental impacts, following local regulations and industry best practices.